(Z)-2-(2,5-dioxo-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)pyrrolidin-1-yl)acetic acid
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Description
(Z)-2-(2,5-dioxo-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)pyrrolidin-1-yl)acetic acid is a useful research compound. Its molecular formula is C14H10N2O5S3 and its molecular weight is 382.42. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactions Research on compounds structurally related to "(Z)-2-(2,5-dioxo-3-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)pyrrolidin-1-yl)acetic acid" focuses on chemical synthesis and reactions. For instance, Kandeel and Youssef (2001) discuss the reactions of 5-aroylmethylene-3-benzyl-4-oxo-2-thioxo-1,3-thiazolidines with nitrile oxides, showcasing the production of Z-3, Z-2,4-dioxo analogues and 1,4,2,5-dioxadiazines, highlighting the compound's utility in creating complex chemical structures (Kandeel & Youssef, 2001).
Antifungal Applications Doležel et al. (2009) explored the antifungal potential of derivatives similar to the subject compound. They synthesized rhodanine-3-acetic acid derivatives as potential antifungal agents, demonstrating the importance of lipophilicity and structural manipulation for biological activity (Doležel et al., 2009).
Photophysical Properties Jachak et al. (2021) synthesized novel d-π-A chromophores, including derivatives of the compound of interest, to study the effect of structural manipulations on photophysical properties. Their findings reveal the compound's role in understanding intramolecular charge transfer characteristics, useful in materials science and engineering (Jachak et al., 2021).
Antimicrobial Activity Research also extends into antimicrobial applications. Khalil et al. (2014) evaluated thiazolidinone derivatives bearing the pyridine moiety for antimicrobial activity, showing the compound's potential as a basis for developing new antimicrobial agents (Khalil et al., 2014).
Herbicidal Activity Moreover, the compound and its derivatives have been investigated for herbicidal activity, offering new perspectives on plant protection strategies (Hegde & Mahoney, 1993).
Properties
IUPAC Name |
2-[2,5-dioxo-3-[(5Z)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]pyrrolidin-1-yl]acetic acid |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C14H10N2O5S3/c17-10-5-8(12(20)15(10)6-11(18)19)16-13(21)9(24-14(16)22)4-7-2-1-3-23-7/h1-4,8H,5-6H2,(H,18,19)/b9-4- |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWZMEJUPOTUPBH-WTKPLQERSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)CC(=O)O)N2C(=O)C(=CC3=CC=CS3)SC2=S |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(C(=O)N(C1=O)CC(=O)O)N2C(=O)/C(=C/C3=CC=CS3)/SC2=S |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O5S3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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